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Compound of Interest

Compound Name:
4-Chloro-3',4'-

dimethoxybenzophenone

Cat. No.: B039191 Get Quote

Essential Safety and Handling Guide for 4-
Chloro-3',4'-dimethoxybenzophenone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Chloro-3',4'-dimethoxybenzophenone (CAS No: 116412-83-0)

in a laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Hazard Identification and Classification
4-Chloro-3',4'-dimethoxybenzophenone is a chemical compound that requires careful

handling due to its potential health effects. The primary hazards associated with this compound

are irritation to the skin, eyes, and respiratory system.[1]

Hazard Statement GHS Classification Description

H315 Skin Irritation Category 2 Causes skin irritation.[1]

H319 Eye Irritation Category 2A
Causes serious eye irritation.

[1]

H335
Specific Target Organ Toxicity

Single Exposure Category 3

May cause respiratory

irritation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b039191?utm_src=pdf-interest
https://www.benchchem.com/product/b039191?utm_src=pdf-body
https://www.benchchem.com/product/b039191?utm_src=pdf-body
https://aksci.com/sds/X4441_SDS.pdf
https://aksci.com/sds/X4441_SDS.pdf
https://aksci.com/sds/X4441_SDS.pdf
https://aksci.com/sds/X4441_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Warning[1]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling 4-Chloro-3',4'-dimethoxybenzophenone, the

use of appropriate Personal Protective Equipment (PPE) is mandatory. The following table

outlines the required PPE for different levels of protection. For routine laboratory handling,

Level C protection is generally sufficient.

PPE Level
Respiratory
Protection

Hand
Protection

Eye Protection
Skin and Body
Protection

Level C

(Recommended)

Full-face or half-

mask air-

purifying

respirator

(NIOSH

approved)

Chemical-

resistant gloves

(Nitrile or

Neoprene

recommended)

Safety goggles

or a face shield

Chemical-

resistant clothing

(lab coat,

coveralls), and

closed-toe shoes

Level B

Positive-

pressure, self-

contained

breathing

apparatus

(SCBA) or

supplied-air

respirator

Chemical-

resistant gloves

(inner and outer)

Chemical splash

goggles and a

face shield

Hooded

chemical-

resistant clothing

Level A

Positive-

pressure, full-

facepiece SCBA

or supplied-air

respirator

Totally-

encapsulated

chemical- and

vapor-protective

suit with inner

and outer

chemical-

resistant gloves

Totally-

encapsulated

chemical- and

vapor-protective

suit

Totally-

encapsulated

chemical- and

vapor-protective

suit

Note: The selection of PPE level should be based on a site-specific risk assessment.
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Handling and Storage Procedures
Proper handling and storage are crucial to prevent exposure and maintain the integrity of the

compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]

Avoid generating dust.[2][3]

Wear appropriate PPE as detailed in the table above.[1]

Wash hands thoroughly after handling the compound.[1][4]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store locked up.[1][4]

Keep away from sources of ignition.[1]

Store separately from incompatible materials such as strong oxidizing and reducing agents.

[4]

Emergency and First Aid Measures
In case of accidental exposure, follow these first aid procedures immediately:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.[1][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. If skin irritation occurs, get

medical advice/attention.[1][4]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[1][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Disposal Plan
The disposal of 4-Chloro-3',4'-dimethoxybenzophenone and its containers must be

conducted in accordance with all federal, state, and local regulations.[1]

Waste Chemical Disposal:

Collect waste material in a suitable, labeled, and tightly sealed container.

Do not mix with other waste streams unless compatible.

Dispose of the contents at an approved waste disposal plant.[1][2]

Contaminated Packaging Disposal:

Do not reuse empty containers.[1]
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Triple rinse the container with a suitable solvent.

Dispose of the rinsed container as unused product in accordance with environmental

regulations.[1]

Workflow for Handling and Disposal
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of 4-Chloro-3',4'-dimethoxybenzophenone.
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Workflow for Handling and Disposal of 4-Chloro-3',4'-dimethoxybenzophenone
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Caption: Workflow for the safe handling and disposal of 4-Chloro-3',4'-
dimethoxybenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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